Cas no 1804051-91-9 (3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid)

• Product Name: 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid
• CAS No: 1804051-91-9
• MF: C₁₅H₂₀O₅
• MW: 280.316305160522
• CID: 4941135
• Update Time: 2025-10-28

3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid

• Inchi： 1S/C15H20O5/c1-3-10-5-6-12(14(17)15(18)19)9-11(10)7-8-13(16)20-4-2/h5-6,9,14,17H,3-4,7-8H2,1-2H3,(H,18,19)
• InChI Key： MQQYQJOFBIEPOJ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC(CC)=C(C=1)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 328
• XLogP3: 2.1
• Topological Polar Surface Area: 83.8

Additional information on 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid

3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid (CAS No. 1804051-91-9): A Comprehensive Overview

The compound 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid (CAS No. 1804051-91-9) is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound, with its unique structural features, has demonstrated potential applications in drug development, as well as in the synthesis of advanced materials. The CAS No. 1804051-91-9 identifier ensures its precise identification within the chemical community, facilitating research and collaboration across disciplines.

Recent studies have highlighted the importance of mandelic acid derivatives in medicinal chemistry. Mandelic acid itself is a naturally occurring compound with antibacterial and antifungal properties. The modification of mandelic acid through the introduction of functional groups, such as the ethoxy group and ethyl group, as seen in 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid, significantly enhances its chemical reactivity and biological activity. This compound's structure, featuring a beta-keto ester group, makes it particularly interesting for researchers exploring its role in enzyme inhibition and drug design.

One of the most promising areas of research involving CAS No. 1804051-91-9 is its potential as a lead compound in the development of new antibiotics. With the rise of antibiotic resistance, there is an urgent need for novel compounds that can target pathogens without inducing resistance. The beta-keto ester group in this compound has been shown to inhibit key bacterial enzymes, suggesting its potential as a scaffold for next-generation antimicrobial agents.

In addition to its pharmacological applications, 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid has also been explored for its role in organic synthesis. Its structure allows for versatile reactions, including nucleophilic additions and condensations, making it a valuable building block in the construction of complex molecules. Researchers have utilized this compound to synthesize bioactive molecules with potential applications in cancer therapy and neurodegenerative diseases.

The synthesis of CAS No. 1804051-91-9 involves a series of carefully controlled reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient and scalable production of this compound, reducing costs and increasing accessibility for researchers worldwide.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-(3-Ethoxy-3-oxopropyl)-4-ethylmandelic acid is crucial for its sustainable use. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This makes it an attractive option for industries seeking eco-friendly chemical solutions.

In conclusion, CAS No. 1804051-91-9, or 3-(3-Ethoxy-3-Oxopropyl)-4-Ethylmandelic Acid, stands at the forefront of modern chemical research due to its unique structure and diverse applications. Its role as a lead compound in drug discovery, coupled with its utility in organic synthesis and environmental compatibility, underscores its significance in both academic and industrial settings. As research continues to unfold, this compound is poised to contribute significantly to advancements in medicine and materials science.